Cas no 56457-25-1 (1H-Imidazol-2-amine, 4,5-dihydro-N-(3-methylphenyl)-)

• Product Name: 1H-Imidazol-2-amine, 4,5-dihydro-N-(3-methylphenyl)-
• CAS No: 56457-25-1
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 348818
• PubChem ID: 15729810
• Update Time: 2025-04-19

1H-Imidazol-2-amine, 4,5-dihydro-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 4,5-dihydro-N-(3-methylphenyl)-
• N-(3-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• SCHEMBL17887763
• SCHEMBL9818373
• DTXSID90577559
• 56457-25-1

• Inchi： 1S/C10H13N3/c1-8-3-2-4-9(7-8)13-10-11-5-6-12-10/h2-4,7H,5-6H2,1H3,(H2,11,12,13)
• InChI Key： FLDYTUBHYWNLPU-UHFFFAOYSA-N
• SMILES： N1C(=NCC1)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.42